Cas no 15262-86-9 (Testosterone isocaproate)

• Product Name: Testosterone isocaproate
• CAS No: 15262-86-9
• MF: C₂₅H₃₈O₃
• MW: 386.56742811203
• CID: 50066
• PubChem ID: 231084
• Update Time: 2025-10-30

Testosterone isocaproate Chemical and Physical Properties

Names and Identifiers

• testosterone isocaproate--dea*schedule iii item
• Testosterone isocaproate
• Testosterone 17-Isocaproate
• TESTOSTERONE ISOCAPROATE, BP2002
• Testosteroneisocapronate
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 4-methylpentanoate
• 17beta-Hydroxyandrost-4-ene-3-one 4-methylvalerate
• 4-Androsten-17b-ol-3-one 17-[4-Methylpentanoate]
• (8R,9S,10R,13S,14S,17S)
• Testosterone 17-isohexanoate
• TESTOSTERONE 4-METHYLVALERATE
• TESTOSTERONE4-METHYLPENTANOATE
• Testosterone Isocaproate (CIII)
• Testosterone Isocaproate(Testostero)
• 4-Androsten-17β-ol-3-one Isocapronate
• TESTOSTERONE ISOCAPRONATE
• Testosterone isocaproate(15262-86-9)
• Androst-4-en-3-one, 17-[(4-methyl-1-oxopentyl)oxy]-, (17b)-
• 3-OXOANDROST-4-EN-17.BETA.-YL 4-METHYLPENTANOATE
• GTPL7629
• Testosterone isocaproate, European Pharmacopoeia (EP) Reference Standard
• Testosterone, 17-(4-methylvalerate)
• A809335
• PPYHLSBUTAPNGT-BKWLFHPQSA-N
• BDBM50103618
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxidanylidene-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 4-methylpentanoate
• Testosterone isocaproate for system suitability
• NS00015427
• D97820
• Androst-4-en-3-one, 17-[(4-methyl-1-oxopentyl)oxy]-, (17.beta.)-
• Testosterone, 17-(4-methylpentanoate)
• UNII-X8ST05GYDM
• NSC-26641
• NSC26641
• EINECS 239-307-1
• TESTOSTERONE ISOCAPROATE [WHO-DD]
• SCHEMBL354423
• Testosterone isocaproate, analytical standard
• CHEMBL3189011
• DTXSID0046806
• W-108049
• TESTOSTERONE ISOCAPROATE [EP MONOGRAPH]
• X8ST05GYDM
• Tox21_112669
• AKOS015901952
• TESTOSTERONE ISOCAPROATE [MART.]
• Androst-4-en-3-one, 17-((4-methyl-1-oxopentyl)oxy)-, (17beta)-
• Testosterone 17-Isocaproate (1.0 mg/mL in Acetonitrile)
• (8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl 4-methylpentanoate
• Testosterone Isocaproate 1.0 mg/ml in Acetonitrile
• 17.BETA.-HYDROXYANDROST-4-EN-3-ONE 4-METHYLPENTANOATE
• 4-methylpentanoic acid [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] ester
• DTXCID8026806
• NCGC00181019-01
• 15262-86-9
• Q21099574
• DS-11482
• CHEBI:35001
• Androst-4-en-3-one, 17-(4-methyl-1-oxopentyloxy]-
• (1S,3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl 4-methylpentanoate
• CAS-15262-86-9
• 2-(1-IMIDAZOYLSULFONYL)-1,3,5-TRI-O-BENZOYL-ALPHA-D-RIBOFURANOSE
• NSC 26641
• Testosterone isocaproate for system suitability, European Pharmacopoeia (EP) Reference Standard
• Testosterone, 17-isocaproate
• TESTOSTERONE ISOCAPROATE (MART.)
• ((8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthren-17-yl) 4-methylpentanoate
• 3-OXOANDROST-4-EN-17BETA-YL 4-METHYLPENTANOATE
• 17BETA-HYDROXYANDROST-4-EN-3-ONE 4-METHYLPENTANOATE
• TESTOSTERONE ISOCAPROATE (EP MONOGRAPH)

• MDL： MFCD00133848
• Inchi： 1S/C25H38O3/c1-16(2)5-10-23(27)28-22-9-8-20-19-7-6-17-15-18(26)11-13-24(17,3)21(19)12-14-25(20,22)4/h15-16,19-22H,5-14H2,1-4H3/t19-,20-,21-,22-,24-,25-/m0/s1
• InChI Key： PPYHLSBUTAPNGT-BKWLFHPQSA-N
• SMILES： O(C(CCC(C)C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 386.28200
• Monoisotopic Mass: 386.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 487.6±45.0 °C at 760 mmHg
• Flash Point: 208.0±28.8 °C
• Refractive Index: 1.529
• PSA: 43.37000
• LogP: 5.86630
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Testosterone isocaproate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S22-S36
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Testosterone isocaproate

Testosterone Isocaproate: A Comprehensive Overview

Testosterone Isocaproate (CAS No. 15262-86-9) is a derivative of testosterone, a hormone that plays a crucial role in the development and maintenance of male characteristics. As an ester of testosterone, isocaproate serves as a carrier molecule, enhancing the stability and bioavailability of testosterone when administered exogenously. This compound has been widely studied for its applications in hormone replacement therapy (HRT), performance enhancement, and various medical conditions associated with hypogonadism.

The chemical structure of testosterone isocaproate consists of a testosterone backbone linked to an isocaproic acid moiety via an ester bond. This modification extends the duration of action compared to unmodified testosterone, allowing for less frequent administration. The molecular formula of testosterone isocaproate is C24H38O3, with a molecular weight of 386.57 g/mol. Its physical properties include a white crystalline powder that is sparingly soluble in water but soluble in organic solvents such as ethanol and ether.

Recent studies have highlighted the pharmacokinetic profile of testosterone isocaproate, emphasizing its prolonged release and sustained levels in the bloodstream. Upon administration, typically via intramuscular injection, the ester hydrolyzes slowly, releasing testosterone over several weeks. This sustained release mechanism minimizes fluctuations in hormone levels, providing consistent therapeutic effects. Research has also explored the bioavailability of testosterone isocaproate, with findings indicating that it achieves higher serum concentrations compared to other testosterone esters, such as propionate or cypionate.

In clinical practice, testosterone isocaproate has been utilized for the treatment of hypogonadism, a condition characterized by insufficient testosterone production. Symptoms such as low energy, reduced libido, and muscle wasting can be effectively managed with this compound. Recent clinical trials have demonstrated its efficacy in improving muscle mass, bone density, and overall quality of life in patients with hypogonadal conditions. Additionally, testosterone isocaproate has been investigated for its potential in enhancing athletic performance, although its use in this context remains controversial due to ethical and regulatory concerns.

Emerging research has delved into the molecular mechanisms underlying the effects of testosterone isocaproate on cellular processes. Studies have shown that it interacts with the androgen receptor, triggering a cascade of gene expressions involved in protein synthesis, lipid metabolism, and energy regulation. These findings underscore its role in promoting anabolism and maintaining metabolic homeostasis. Furthermore, recent advancements in nanotechnology have explored the possibility of encapsulating testosterone isocaproate within lipid nanoparticles to enhance its delivery efficiency and reduce side effects.

The safety profile of testosterone isocaproate has been extensively evaluated across various patient populations. Common side effects include injection-site reactions, acne, and mood swings, which are generally mild and manageable. However, long-term use may be associated with more serious adverse effects such as hepatotoxicity or cardiovascular complications. Recent studies have emphasized the importance of monitoring lipid profiles and liver function during therapy to mitigate these risks.

In conclusion, testosterone isocaproate (CAS No. 15262-86-9) represents a significant advancement in hormone therapy due to its extended duration of action and clinical efficacy. As research continues to uncover new insights into its pharmacokinetics, molecular mechanisms, and safety profile, this compound remains a valuable tool in addressing conditions associated with testosterone deficiency. Future studies are expected to focus on optimizing delivery systems and exploring novel therapeutic applications to further enhance its clinical utility.